Cas no 259105-54-9 ((R)-4-Isopropyl-2-(quinolin-8-yl)-4,5-dihydrooxazole)

• Product Name: (R)-4-Isopropyl-2-(quinolin-8-yl)-4,5-dihydrooxazole
• CAS No: 259105-54-9
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD34563681
• CID: 5085706
• PubChem ID: 155290355
• Update Time: 2025-05-23

(R)-4-Isopropyl-2-(quinolin-8-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-4-Isopropyl-2-(quinolin-8-yl)-4,5-dihydrooxazole
• F72962
• 259105-54-9
• (4R)-4-propan-2-yl-2-quinolin-8-yl-4,5-dihydro-1,3-oxazole

• MDL： MFCD34563681
• Inchi： 1S/C15H16N2O/c1-10(2)13-9-18-15(17-13)12-7-3-5-11-6-4-8-16-14(11)12/h3-8,10,13H,9H2,1-2H3/t13-/m0/s1
• InChI Key： YXQCQKAOBOTUEZ-ZDUSSCGKSA-N
• SMILES： O1C(C2=CC=CC3=CC=CN=C23)=N[C@@H](C1)C(C)C

Computed Properties

• Exact Mass: 240.126263138g/mol
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.5

Additional information on (R)-4-Isopropyl-2-(quinolin-8-yl)-4,5-dihydrooxazole

Compound CAS No. 259105-54-9: (R)-4-Isopropyl-2-(quinolin-8-yl)-4,5-dihydrooxazole

The compound with CAS number 259105-54-9, commonly referred to as (R)-4-isopropyl-2-(quinolin-8-yl)-4,5-dihydrooxazole, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising bioactivity profiles. Recent studies have highlighted its role in drug discovery and development, particularly in the context of enzyme inhibition and therapeutic applications.

The molecular structure of (R)-4-isopropyl-2-(quinolin-8-yl)-4,5-dihydrooxazole is characterized by a quinoline moiety fused with an oxazole ring system. The quinoline component contributes to the molecule's aromatic stability and potential for hydrogen bonding, while the oxazole ring introduces additional electronic versatility. The presence of an isopropyl group at the 4-position further enhances the compound's stereochemical properties, making it a valuable candidate for enantioselective synthesis.

Recent research has focused on the synthesis and optimization of this compound.Investigators have developed novel synthetic routes that improve yield and purity, leveraging advanced catalytic methods and asymmetric synthesis techniques. These advancements have not only streamlined production but also opened avenues for exploring its biological activity in greater depth.

In terms of biological activity, (R)-4-isopropyl-2-(quinolin-8-yl)-4,5-dihydrooxazole has shown promise as an inhibitor of key enzymes involved in metabolic pathways. Preclinical studies suggest that it may play a role in modulating cellular signaling cascades, potentially offering therapeutic benefits in conditions such as inflammation and neurodegenerative diseases. Its selectivity for specific targets makes it a compelling lead compound for drug development.

Moreover, the compound's structural flexibility has led to its exploration in materials science applications. Researchers are investigating its potential as a building block for advanced materials, including coordination polymers and supramolecular assemblies. Its ability to form stable complexes with metal ions could pave the way for innovative applications in sensing technologies and catalysis.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical simulations have provided insights into its electronic structure and reactivity, enabling more accurate predictions of its behavior in various chemical environments. This computational approach complements experimental studies, accelerating the discovery process and reducing costs associated with traditional trial-and-error methods.

In conclusion, CAS No. 259105-54-9 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique combination of structural features and bioactivity positions it as a key player in modern research efforts aimed at advancing both pharmacology and materials science.